Cas no 1849312-76-0 (Spiro[bicyclo[3.1.0]hexane-2,2'-oxirane]-3'-carbonitrile)

• Product Name: Spiro[bicyclo[3.1.0]hexane-2,2'-oxirane]-3'-carbonitrile
• CAS No: 1849312-76-0
• MF: C₈H₉NO
• MW: 135.163161993027
• CID: 5275982
• Update Time: 2025-05-16

Spiro[bicyclo[3.1.0]hexane-2,2'-oxirane]-3'-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Spiro[bicyclo[3.1.0]hexane-2,2'-oxirane]-3'-carbonitrile

• Inchi： 1S/C8H9NO/c9-4-7-8(10-7)2-1-5-3-6(5)8/h5-7H,1-3H2
• InChI Key： YOCFEQVCPZCSBU-UHFFFAOYSA-N
• SMILES： C12C(C1)CCC12C(C#N)O1

Additional information on Spiro[bicyclo[3.1.0]hexane-2,2'-oxirane]-3'-carbonitrile

Exploring the Unique Properties and Applications of Spiro[bicyclo[3.1.0]hexane-2,2'-oxirane]-3'-carbonitrile (CAS No. 1849312-76-0)

The compound Spiro[bicyclo[3.1.0]hexane-2,2'-oxirane]-3'-carbonitrile (CAS No. 1849312-76-0) is a fascinating spirocyclic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. Its unique structural features, including a spirocyclic core and an oxirane ring, make it a valuable building block for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its rigid framework can enhance binding affinity and metabolic stability.

One of the most searched questions regarding this compound is: "What are the synthetic routes for Spiro[bicyclo[3.1.0]hexane-2,2'-oxirane]-3'-carbonitrile?" The synthesis typically involves multi-step reactions, starting from readily available precursors like bicyclo[3.1.0]hexane derivatives. Key steps often include cyclopropanation, epoxidation, and nitrile introduction, with careful optimization required to achieve high yields and purity. Recent advancements in catalytic methods have improved the efficiency of these transformations, making the compound more accessible for research purposes.

In the context of green chemistry, a hot topic in modern research, scientists are exploring sustainable approaches to produce Spiro[bicyclo[3.1.0]hexane-2,2'-oxirane]-3'-carbonitrile. This includes the use of eco-friendly solvents, biocatalysts, and energy-efficient reaction conditions. Such efforts align with the growing demand for environmentally responsible chemical processes, which is a major focus in both academic and industrial settings.

The pharmacological potential of this compound is another area of intense investigation. Its spirocyclic architecture is often associated with improved bioavailability and reduced toxicity, making it a promising scaffold for designing new therapeutics. Researchers are particularly interested in its potential as a central nervous system (CNS) drug candidate, given its ability to cross the blood-brain barrier. This has led to numerous studies exploring its interactions with various biological targets.

Another frequently asked question is: "How does the stereochemistry of Spiro[bicyclo[3.1.0]hexane-2,2'-oxirane]-3'-carbonitrile affect its reactivity?" The compound's stereocenters play a crucial role in its chemical behavior and biological activity. Enantioselective synthesis and chiral resolution techniques are often employed to obtain optically pure forms, which are essential for structure-activity relationship studies. Computational chemistry tools, such as molecular docking and DFT calculations, are increasingly used to predict and explain these stereochemical effects.

From a materials science perspective, this compound has shown promise in the development of advanced polymers and liquid crystals. Its rigid, three-dimensional structure can impart unique mechanical and optical properties to materials, opening up possibilities for applications in electronics and photonics. This interdisciplinary potential makes it a subject of interest beyond traditional organic chemistry circles.

In analytical chemistry, the characterization of Spiro[bicyclo[3.1.0]hexane-2,2'-oxirane]-3'-carbonitrile presents interesting challenges and opportunities. Advanced techniques like NMR spectroscopy, X-ray crystallography, and mass spectrometry are routinely used to confirm its structure and purity. The interpretation of spectral data for such complex spirocyclic systems often requires sophisticated analytical approaches, making it a valuable case study for students and researchers alike.

The compound's stability under various conditions is another practical consideration. Questions like "What are the storage requirements for Spiro[bicyclo[3.1.0]hexane-2,2'-oxirane]-3'-carbonitrile?" are common among laboratory personnel. Generally, it should be stored in cool, dry conditions, protected from light and moisture, to prevent decomposition of the sensitive oxirane ring. Proper handling and storage are essential to maintain its chemical integrity for research applications.

Looking to the future, Spiro[bicyclo[3.1.0]hexane-2,2'-oxirane]-3'-carbonitrile continues to be a molecule of significant interest in multiple scientific disciplines. Its unique combination of structural features and reactivity patterns makes it a versatile tool for chemical innovation. As synthetic methodologies advance and our understanding of its properties deepens, we can expect to see even more creative applications of this remarkable compound in years to come.